5-(3-hydroxyphenyl)-1-methyl-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione

• IUPAC Name: 5-(3-hydroxyphenyl)-1-methyl-6,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4,7-trione
• InChI: InChI=1S/C13H12N4O4/c1-17-10-8(11(19)16-13(17)21)9(14-12(20)15-10)6-3-2-4-7(18)5-6/h2-5,9,18H,1H3,(H2,14,15,20)(H,16,19,21)
• InChI Key: LZWKHCNSCODOPE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(NC(=O)N2)C3=CC(=CC=C3)O)C(=O)NC1=O
• Molecular Formula: C13H12N4O4
• Molecular Weight: 288.26 g/mol
• CAS No.: 1203033-57-1

Description

5-(3-hydroxyphenyl)-1-methyl-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione is a useful research compound. Its molecular formula is C13H12N4O4 and its molecular weight is 288.263. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

Computational and Experimental Study on Molecular Structure

Derivatives of pyrimido[4,5-d]pyrimidine have been analyzed through computational and experimental methods to understand their molecular structure. A study on benzo[g]pyrimido[4,5-b]quinoline derivatives, which share a structural similarity with the compound of interest, utilized techniques like FT-IR, NMR, GC-MS, and X-ray crystallography. These methods help in elucidating the preferred geometric configurations and the thermodynamic stability of such compounds (Trilleras et al., 2017).

Biological Activities

Antimicrobial and Antiviral Activities

Pyrimidine derivatives, including those similar to the chemical of interest, have been reported to possess broad biological activities. Studies have shown that these compounds exhibit antimicrobial and antiviral properties. For instance, dihydropyrimidinone and dihydropyrimidine derivatives have been synthesized and found to have significant antibacterial and antifungal activities (Al-Juboori, 2020).

Mechanism of Action

Target of Action

Many compounds in the pyrimidine class target enzymes or receptors in the body. For example, some pyrazolo-pyrimidine derivatives have been found to inhibit CDK2, a protein kinase involved in cell cycle regulation .

Biochemical Pathways

The affected pathways would depend on the specific target of the compound. In the case of CDK2 inhibitors, they would affect the cell cycle and potentially halt the proliferation of cancer cells .

Result of Action

The result of the compound’s action would depend on its target and mode of action. For example, a CDK2 inhibitor could stop the growth of cancer cells .

Future Directions

Research developments in the syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity. This suggests potential future directions for research involving “5-(3-hydroxyphenyl)-1-methyl-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione”.